4-(allyloxy)-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H19NO3/c1-3-13-22-15-11-9-14(10-12-15)18(20)19-16-7-5-6-8-17(16)21-4-2/h3,5-12H,1,4,13H2,2H3,(H,19,20)
• InChI Key: JNHMEHYCJUUVPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

4-(allyloxy)-N-(2-ethoxyphenyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is also known as AEPA and has a molecular formula of C20H23NO3.

Mechanism of Action

The exact mechanism of action of AEPA is not fully understood, but it has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. AEPA has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
AEPA has been found to exhibit low toxicity and has been shown to be well-tolerated in animal studies. It has been found to have a low binding affinity for human serum albumin and has a relatively short half-life in the body.

Advantages and Limitations for Lab Experiments

AEPA has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, its relatively short half-life and low binding affinity for human serum albumin may limit its use in certain applications.

Future Directions

There are several potential future directions for research on AEPA. One area of interest is its potential use in cancer treatment, particularly in combination with other anti-cancer agents. Another area of interest is its potential use as an antibacterial and antifungal agent, particularly in the development of new antibiotics. Additionally, further research is needed to fully understand the mechanism of action of AEPA and its potential applications in other fields such as materials science.

Scientific Research Applications

AEPA has been the focus of scientific research due to its potential applications in the field of medicine. It has been found to exhibit anti-cancer properties and has been studied for its potential use in cancer treatment. AEPA has also been found to have antimicrobial properties and has been studied for its potential use as an antibacterial and antifungal agent.